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Compound of Interest

Compound Name:
trans-1,2-Cyclohexanedicarboxylic

acid

Cat. No.: B049998 Get Quote

An In-depth Technical Guide to trans-1,2-Cyclohexanedicarboxylic Acid

This guide provides essential information regarding the physicochemical properties of trans-
1,2-Cyclohexanedicarboxylic acid, tailored for researchers, scientists, and professionals in

drug development.

Core Compound Data
trans-1,2-Cyclohexanedicarboxylic acid is a dicarboxylic acid featuring two carboxyl groups

on a cyclohexane ring in a trans configuration.[1] This stereoisomeric arrangement

distinguishes it from its cis-isomer and is crucial to its chemical and physical properties.[1] It

typically appears as a white crystalline solid.[1]

Physicochemical Properties
A summary of the key quantitative data for trans-1,2-Cyclohexanedicarboxylic acid is

presented below for straightforward reference.
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Property Value Source

Chemical Formula C₈H₁₂O₄ [1][2][3][4][5]

Molecular Weight 172.18 g/mol [2][3][5][6][7]

CAS Number 2305-32-0 [1][2][3][4][6]

Appearance White crystalline powder [1][6]

Melting Point 228-230 °C [6]

Solubility in Water 2 g/L (at 20 °C) [1]

Experimental Protocols
Detailed experimental methodologies are critical for the replication and advancement of

scientific research. Below is a purification protocol for trans-1,2-Cyclohexanedicarboxylic
acid.

Purification by Recrystallization
A common method for purifying trans-1,2-Cyclohexanedicarboxylic acid involves

recrystallization. The compound can be crystallized from a mixture of benzene and ether.[8] An

alternative and frequently cited method involves the use of hot water, leveraging the

compound's temperature-dependent solubility.

Protocol:

Dissolve the crude trans-1,2-Cyclohexanedicarboxylic acid in a minimal amount of boiling

water.

Once fully dissolved, allow the solution to cool slowly to room temperature.

As the solution cools, the solubility of the acid will decrease, leading to the formation of

crystals.

Further cooling in an ice bath can enhance the yield of the crystals.

Collect the purified crystals by vacuum filtration.
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Wash the crystals with a small amount of cold water to remove any remaining soluble

impurities.

Dry the crystals, typically in a desiccator or a low-temperature oven.

Conceptual Diagrams
Visualizing the relationships and structures of chemical compounds is essential for a

comprehensive understanding.
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Caption: Isomerization of the cis-anhydride to the trans-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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